Thailanstatin A

• IUPAC Name: 2-[(3R,4R,5R,7S)-5-[(1E,3E)-5-[(2S,3S,5R,6R)-5-[[(Z,4S)-4-acetyloxypent-2-enoyl]amino]-3,6-dimethyloxan-2-yl]-3-methylpenta-1,3-dienyl]-4-hydroxy-1,6-dioxaspiro[2.5]octan-7-yl]acetic acid
• InChI: InChI=1S/C28H41NO9/c1-16(7-10-24-27(34)28(15-35-28)14-21(38-24)13-26(32)33)6-9-23-17(2)12-22(19(4)37-23)29-25(31)11-8-18(3)36-20(5)30/h6-8,10-11,17-19,21-24,27,34H,9,12-15H2,1-5H3,(H,29,31)(H,32,33)/b10-7+,11-8-,16-6+/t17-,18-,19+,21+,22+,23-,24+,27+,28+/m0/s1
• InChI Key: GJKQDOMCDFJANR-FUDLAKRJSA-N
• Canonical SMILES: CC1CC(C(OC1CC=C(C)C=CC2C(C3(CC(O2)CC(=O)O)CO3)O)C)NC(=O)C=CC(C)OC(=O)C
• Isomeric SMILES: C[C@H]1C[C@H]([C@H](O[C@H]1C/C=C(\C)/C=C/[C@@H]2[C@H]([C@@]3(C[C@H](O2)CC(=O)O)CO3)O)C)NC(=O)/C=C\[C@H](C)OC(=O)C
• Molecular Formula: C28H41NO9
• Molecular Weight: 535.6 g/mol

Description

Thailanstatin A is a natural product analog of spliceostatin, known for its potent inhibition of eukaryotic RNA splicing. It is derived from the bacterium Burkholderia thailandensis MSMB43. This compound has garnered significant interest due to its impressive antiproliferative properties, making it a promising candidate for cancer research and drug development .

Scientific Research Applications

Thailanstatin A has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying complex natural product synthesis and reaction mechanisms.

Biology: Investigated for its role in inhibiting RNA splicing, which is crucial for understanding gene expression and regulation.

Medicine: Explored as a potential anticancer agent due to its potent antiproliferative properties. .

Industry: Potential applications in the development of new therapeutic agents and as a payload for antibody-drug conjugates (ADCs).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Thailanstatin A involves several complex steps. One notable method includes the use of a unique biogenetic-like asymmetric intramolecular oxo-Michael reaction/hydrogenation sequence, which allows for the creation of highly functionalized tetrahydropyran . This method has been pivotal in achieving the total synthesis of this compound from readily available starting materials in a linear sequence of up to nine steps .

Industrial Production Methods

Industrial production of this compound is still in the research phase, with most methods focusing on laboratory-scale synthesis. The complexity of its structure and the need for precise stereocontrol make large-scale production challenging. advancements in synthetic biology and chemical engineering may pave the way for more efficient industrial production methods in the future .

Chemical Reactions Analysis

Types of Reactions

Thailanstatin A undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles

Common Reagents and Conditions

Common reagents used in the synthesis and reactions of this compound include:

Hydrogen peroxide: for oxidation reactions.

Lithium aluminum hydride: for reduction reactions.

Halogens: and nucleophiles for substitution reactions

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, which are often used to study its structure-activity relationship and to develop more potent analogs .

Mechanism of Action

Thailanstatin A exerts its effects by inhibiting the assembly of the spliceosome, a complex macromolecular machine responsible for pre-mRNA splicing. It binds firmly to the SF3b subunit of the U2 small nuclear RNA sub-complex, preventing the correct assembly of the spliceosome. This inhibition leads to the accumulation of pre-mRNA and the prevention of mRNA production, ultimately resulting in the inhibition of cell proliferation .

Comparison with Similar Compounds

Thailanstatin A belongs to a family of compounds known as spliceosome inhibitors. Similar compounds include:

• Spliceostatin C
• E7107
• Pladienolide B
• FR901464

Uniqueness

This compound is unique due to its higher stability under physiological conditions compared to other spliceosome inhibitors like FR901464. This stability is attributed to an extra acetic acid unit in its structure, which enhances its efficacy and makes it a more promising candidate for therapeutic applications .